Cas no 845551-43-1 (4-Butoxy-2-methylphenylboronic acid)

• Product Name: 4-Butoxy-2-methylphenylboronic acid
• CAS No: 845551-43-1
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• MDL: MFCD05664325
• CID: 828089
• PubChem ID: 24881524
• Update Time: 2025-07-29

4-Butoxy-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-2-methylphenylboronic acid
• (4-butoxy-2-methylphenyl)boronic acid
• D71324
• A864088
• MFCD05664325
• AB22359
• BS-23234
• 4-BUTOXY-2-METHYLPHENYLBORONICACID
• 845551-43-1
• AKOS015839656
• SCHEMBL539019
• DTXSID10584407
• 4-N-BUTOXY-2-METHYLPHENYLBORONIC ACID
• CS-0174726

• MDL： MFCD05664325
• Inchi： 1S/C11H17BO3/c1-3-4-7-15-10-5-6-11(12(13)14)9(2)8-10/h5-6,8,13-14H,3-4,7H2,1-2H3
• InChI Key： CSHDCDLMFFZDJB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=C(C)C=1)CCCC

Computed Properties

• Exact Mass: 208.12700
• Monoisotopic Mass: 208.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.06
• Melting Point: 123-128 °C (lit.)
• Boiling Point: 362.8°C at 760 mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.509
• PSA: 49.69000
• LogP: 0.85370

4-Butoxy-2-methylphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3